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Compound of Interest

Compound Name: Gallium citrate ga-67

Cat. No.: B1221372

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical
properties of the Gallium-67 (Ga-67) citrate radiopharmaceutical. It includes detailed data on its
physical characteristics, formulation, and quality control parameters. The guide also outlines
experimental protocols for key quality control tests and visualizes the mechanism of localization
and a typical quality control workflow.

Core Physicochemical and Radiochemical
Properties

Gallium-67 citrate is a sterile, non-pyrogenic, aqueous solution of radioactive, essentially
carrier-free Gallium-67 citrate intended for intravenous administration.[1] Its ability to localize in
certain tumors and sites of inflammation has made it a valuable diagnostic agent in nuclear
medicine for decades.[2][3]

Physical and Radiochemical Data

The fundamental physical and radiochemical characteristics of Gallium-67 are summarized in
the table below.
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Property Value
Physical Half-Life 78.26 - 78.3 hours[1][4][5]
Decay Mode Electron Capture[4]

o , 93.3 keV (35.7%), 184.6 keV (19.7%), 300.2
Principal Gamma Photon Energies (Abundance)

keV (16.0%)[1]
Radionuclidic Purity > 99% 67Ga at time of calibration[6]
Radiochemical Purity > 97.0% as Gallium Citrate[7]
Specific Gamma Ray Constant 5.58 uC/kg-hr-MBq (0.80 R/hr-mCi) at 1 cm[1]

Formulation and Excipients

The formulation of Gallium-67 citrate injection is designed to be isotonic and suitable for
intravenous use. The typical composition per milliliter is detailed in the following table.

Component Quantity per mL Purpose

Active Pharmaceutical

Gallium-67 Citrate 74 MBq (2 mCi) at calibration )
Ingredient
] ) Starting material for citrate
Gallium Chloride Ga-67 8.3-9ng
complex
Sodium Citrate Dihydrate 19-2mg Chelating Agent
Sodium Chloride 6.8 -7.8mg Tonicity Adjusting Agent
Benzyl Alcohol 9 mg (0.9% v/v) Preservative
Hydrochloric Acid / Sodium )
] As needed pH Adjustment
Hydroxide
_ _ Ensure stability and
pH of the final solution 4.5 - 8.0[1][4][8]

physiological compatibility

Mechanism of Localization
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The localization of Gallium-67 citrate in tumors and inflammatory sites is a multi-step process,
primarily driven by its chemical similarity to ferric iron (Fe3*).[2] This allows it to utilize the
body's iron transport mechanisms.

After intravenous administration, Ga-67 rapidly binds to transferrin, a plasma protein
responsible for iron transport.[2] This Ga-67-transferrin complex circulates in the bloodstream
and is taken up by cells, particularly those with high metabolic activity and increased
expression of transferrin receptors, such as tumor cells and inflammatory cells.[2][9][10] Once
inside the cell, the gallium can be retained in lysosomes for an extended period.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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of-gallium-citrate-ga-67-radiopharmaceutical]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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